molecular formula C19H20ClN7O B12111851 3-chloro-N-[(E)-[(4,6-dimethylpyrimidin-2-yl)amino]{[2-(1H-imidazol-4-yl)ethyl]amino}methylidene]benzamide

3-chloro-N-[(E)-[(4,6-dimethylpyrimidin-2-yl)amino]{[2-(1H-imidazol-4-yl)ethyl]amino}methylidene]benzamide

Cat. No.: B12111851
M. Wt: 397.9 g/mol
InChI Key: RYDDSRVSJUCIEH-UHFFFAOYSA-N
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Description

    3-chloro-N-[(E)-[(4,6-dimethylpyrimidin-2-yl)amino]{[2-(1H-imidazol-4-yl)ethyl]amino}methylidene]benzamide: is a complex organic compound with a fascinating structure.

  • It belongs to the class of N-heterocyclic compounds and contains a 1,3,5-triazine core.
  • The compound’s chemical formula is C₁₈H₁₈Cl₃N₅O₂ .
  • Let’s explore its preparation methods and applications.
  • Preparation Methods

      Synthetic Routes:

      Reaction Conditions:

  • Chemical Reactions Analysis

      Reactivity Profile:

      Major Products:

  • Scientific Research Applications

      Biology and Medicine:

  • Mechanism of Action

    • The compound’s effects likely involve interactions with specific molecular targets and pathways.
    • Detailed studies are needed to elucidate its mechanism fully.
  • Comparison with Similar Compounds

      Similar Compounds:

    Properties

    Molecular Formula

    C19H20ClN7O

    Molecular Weight

    397.9 g/mol

    IUPAC Name

    3-chloro-N-[N-(4,6-dimethylpyrimidin-2-yl)-N'-[2-(1H-imidazol-5-yl)ethyl]carbamimidoyl]benzamide

    InChI

    InChI=1S/C19H20ClN7O/c1-12-8-13(2)25-19(24-12)27-18(22-7-6-16-10-21-11-23-16)26-17(28)14-4-3-5-15(20)9-14/h3-5,8-11H,6-7H2,1-2H3,(H,21,23)(H2,22,24,25,26,27,28)

    InChI Key

    RYDDSRVSJUCIEH-UHFFFAOYSA-N

    Canonical SMILES

    CC1=CC(=NC(=N1)NC(=NCCC2=CN=CN2)NC(=O)C3=CC(=CC=C3)Cl)C

    Origin of Product

    United States

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